1-(2-methoxyphenethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 1-[2-(2-methoxyphenyl)ethyl]-4-sulfanylidene-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C16H18N2O2S/c1-20-14-8-3-2-5-11(14)9-10-18-13-7-4-6-12(13)15(21)17-16(18)19/h2-3,5,8H,4,6-7,9-10H2,1H3,(H,17,19,21)
• InChI Key: ITZSJXRLKXQWRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCN2C3=C(CCC3)C(=S)NC2=O
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol
• CAS No.: 920367-99-3

Description

1-(2-methoxyphenethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C16H18N2O2S and its molecular weight is 302.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Compound Development

The chemical compound 1-(2-methoxyphenethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one belongs to a class of substances involved in the synthesis of polyfunctional fused heterocyclic compounds, which are significant in pharmaceutical chemistry due to their potential biological activities. For instance, Hassaneen et al. (2003) explored the reactions of indene-1,3-diones with amino-thioxopyrimidinones, leading to the formation of various heterocyclic compounds. These reactions are pivotal for synthesizing new molecules with potential therapeutic applications, illustrating the compound's role in advancing heterocyclic chemistry and drug discovery (Hassaneen, T. A. Abdallah, H. A. Abdelhadi, H. M. Hassaneen, & R. Pagni, 2003).

Antimicrobial and Antifungal Investigations

Compounds derived from this compound have been studied for their antimicrobial properties. For example, N. N. Jafar et al. (2017) synthesized derivatives containing heterocyclic compounds and evaluated their antifungal effects against Aspergillus terreus and Aspergillus niger, demonstrating the potential of these compounds in developing new antifungal agents. The research highlights the significance of such compounds in addressing fungal infections, contributing to the field of antimicrobial resistance (N. N. Jafar, Ibtihial M Abdul Mahdi, M. Hadwan, & A. AlameriAmeer, 2017).

Antitumor and Antiproliferative Activities

The structural analogs of this compound have been investigated for their antitumor properties. Xiang et al. (2020) designed and synthesized methoxy naphthyl substituted cyclopenta[d]pyrimidine compounds to study the effect of 3-D conformation on their biological activities. Their research found significant differences in microtubule depolymerizing effects and antiproliferative activities against cancer cell lines, underscoring the compound's potential in cancer therapy (Weiguo Xiang, T. M. Quadery, E. Hamel, L. Luckett-Chastain, M. Ihnat, S. Mooberry, & A. Gangjee, 2020).